Cas no 830319-93-2 (2-Pyrrolidinemethanol, 1-[(4-methylphenyl)sulfonyl]-5-phenyl-, (2S,5S)-)

• Product Name: 2-Pyrrolidinemethanol, 1-[(4-methylphenyl)sulfonyl]-5-phenyl-, (2S,5S)-
• CAS No: 830319-93-2
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 679583
• PubChem ID: 12192797
• Update Time: 2025-04-19

2-Pyrrolidinemethanol, 1-[(4-methylphenyl)sulfonyl]-5-phenyl-, (2S,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 1-[(4-methylphenyl)sulfonyl]-5-phenyl-, (2S,5S)-
• DTXSID20479890
• 830319-93-2

• Inchi： 1S/C18H21NO3S/c1-14-7-10-17(11-8-14)23(21,22)19-16(13-20)9-12-18(19)15-5-3-2-4-6-15/h2-8,10-11,16,18,20H,9,12-13H2,1H3/t16-,18-/m0/s1
• InChI Key： SXCRSYMHHQLLJI-WMZOPIPTSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1[C@H](C2C=CC=CC=2)CC[C@H]1CO)(=O)=O

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų